Cas no 132-65-0 (Dibenzothiophene)

• Product Name: Dibenzothiophene
• CAS No: 132-65-0
• MF: C₁₂H₈S
• MW: 184.2569
• MDL: MFCD00004969
• CID: 36287
• PubChem ID: 3023
• Update Time: 2024-11-26

Dibenzothiophene Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene
• AKOS 298
• DIBENZTHIOPHENE
• DIPHENYLENE SULFIDE
• 'LGC' (4001)
• [1,1'-Biphenyl]-2,2'-diyl sulfide
• 2,2’-biphenylylenesulfide
• 2,2'-Biphenylylene sulfide
• 9-Thiafluorene
• alpha-Thiafluorene
• dibenzo(b,d)thiophene
• Dibenzo[b,d]thiophene
• Diphenylene sulphide
• DIBENZOTHIOPHENE 1000MG NEAT
• DIBENZOTHIOPHENE OEKANAL, 250 MG
• DIBENZOTHIOPHENEGC STANDARD
• Dibenzothiophene Solution
• Sulfur Standard
• a-thiafluorene
• DBT
• DBT,Diphenylene sulfide
• NSC2843
• Dibenzothiophe
• Biphenylene sulfide
• 2,2'-Biphenylylenesulfide
• Dibenzothiophene98%
• Dibenzothiophene [USAN]
• .alpha.-Thiafluorene
• Dibenzothiophene, 98%
• (1,1'-Biphenyl)-2,2'-diyl sulfide
• Z3D4AJ1R48
• IYYZUPMFVPLQIF-UHFFFAOYSA-N
• Dibenzothiophene (USAN)
• benzo[b]benzo[b]thiophene
• DSSTox_RID_

• MDL： MFCD00004969
• Inchi： 1S/C12H8S/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1-8H
• InChI Key： IYYZUPMFVPLQIF-UHFFFAOYSA-N
• SMILES： S1C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12
• BRN： 121101

Computed Properties

• Exact Mass: 184.03500
• Monoisotopic Mass: 184.034671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: Yellow to green solid
• Density: 1.1410 (rough estimate)
• Melting Point: 97-100 °C (lit.)
• Boiling Point: 332-333 °C(lit.)
• Flash Point: 170 ºC
• Refractive Index: 1.6500 (estimate)
• PH: 7 (50g/l, H2O, 20℃)(slurry)
• Solubility: 0.0015g/l (Lit.)
• Water Partition Coefficient: dissolution
• PSA: 28.24000
• LogP: 4.05450

Dibenzothiophene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S36
• RTECS：HQ3490550
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：4°C, protect from light
• Safety Term：9
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• Hazard Level：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates